Pentaerythritol
Pentaerythritol
Pentaerythritol is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999)
Pentaerythritol is a tetrol that is neopentane in which one of the methyl hydrogens of all four methyl groups are replaced by hydroxy groups. It is a chemical intermediate used in the production of explosives, plastics, paints, appliances, and cosmetics. It has a role as a flame retardant and a laxative. It is a primary alcohol and a tetrol. It derives from a hydride of a neopentane.
Pentaerythritol is a tetrol that is neopentane in which one of the methyl hydrogens of all four methyl groups are replaced by hydroxy groups. It is a chemical intermediate used in the production of explosives, plastics, paints, appliances, and cosmetics. It has a role as a flame retardant and a laxative. It is a primary alcohol and a tetrol. It derives from a hydride of a neopentane.
Brand Name:
Vulcanchem
CAS No.:
334974-06-0
VCID:
VC0041155
InChI:
InChI=1S/C5H12O4/c6-1-5(2-7,3-8)4-9/h6-9H,1-4H2
SMILES:
C(C(CO)(CO)CO)O
Molecular Formula:
C5H12O4
Molecular Weight:
137.139
Pentaerythritol
CAS No.: 334974-06-0
Cat. No.: VC0041155
Molecular Formula: C5H12O4
Molecular Weight: 137.139
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Specification
| Description | Pentaerythritol is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999) Pentaerythritol is a tetrol that is neopentane in which one of the methyl hydrogens of all four methyl groups are replaced by hydroxy groups. It is a chemical intermediate used in the production of explosives, plastics, paints, appliances, and cosmetics. It has a role as a flame retardant and a laxative. It is a primary alcohol and a tetrol. It derives from a hydride of a neopentane. |
|---|---|
| CAS No. | 334974-06-0 |
| Molecular Formula | C5H12O4 |
| Molecular Weight | 137.139 |
| IUPAC Name | 2,2-bis(hydroxymethyl)propane-1,3-diol |
| Standard InChI | InChI=1S/C5H12O4/c6-1-5(2-7,3-8)4-9/h6-9H,1-4H2 |
| Standard InChI Key | WXZMFSXDPGVJKK-HOSYLAQJSA-N |
| SMILES | C(C(CO)(CO)CO)O |
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